Cas no 5464-03-9 ( )
structure
Product Name:
CAS No:5464-03-9
MF:C10H8ClNNaO2S
MW:264.683791160584
CID:942330
PubChem ID:24183664
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC-29045
- NSC29045
- 5464-03-9
- sodium;3-amino-6-chloro-4-methyl-1-benzothiophene-2-carboxylic acid
- DTXSID00636722
-
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- Inchi: 1S/C10H8ClNO2S.Na/c1-4-2-5(11)3-6-7(4)8(12)9(15-6)10(13)14;/h2-3H,12H2,1H3,(H,13,14);/q;+1
- InChI Key: KVVSIPVLOFDSCQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)C2C(=C(C(=O)O)SC=2C=1)N.[Na+]
Computed Properties
- Exact Mass: 240.99654
- Monoisotopic Mass: 263.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.6A^2
Experimental Properties
- Density: 1.548
- Boiling Point: 470.7°C at 760 mmHg
- Flash Point: 238.5°C
- Refractive Index: 1.746
- PSA: 63.32
Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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